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Get Quote

Executive Summary
(2,6-Dichlorophenyl)methanesulfonyl chloride (CAS 85952-31-4) represents a specialized

class of sulfonylating reagents characterized by significant steric demand. Unlike its

unhindered benzylsulfonyl analogs, the presence of chlorine atoms at both ortho positions

creates a unique steric environment that modulates nucleophilic attack at the sulfur center. This

whitepaper provides a comprehensive technical analysis of its physicochemical properties,

synthetic utility, and handling protocols, serving as a definitive guide for its application in the

synthesis of sterically congested sulfonamides and bioactive small molecules.

Part 1: Molecular Identity & Structural Analysis
The compound is a benzylsulfonyl chloride derivative where the sulfonyl group is separated

from the aromatic ring by a methylene spacer. The defining structural feature is the 2,6-dichloro
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substitution pattern, which imparts distinct electronic and steric properties compared to the

more common phenylmethanesulfonyl chloride.

Table 1: Chemical Identity Matrix

Property Specification

IUPAC Name (2,6-Dichlorophenyl)methanesulfonyl chloride

Common Name 2,6-Dichlorobenzylsulfonyl chloride

CAS Number 85952-31-4

Molecular Formula C₇H₅Cl₃O₂S

Molecular Weight 259.54 g/mol

SMILES ClC1=C(CS(=O)(=O)Cl)C(Cl)=CC=C1

Structural Class Ortho-substituted Benzylsulfonyl Chloride

Structural Implications
The methylene bridge (-CH2-) acts as an insulator, partially decoupling the sulfonyl group from

the electronic effects of the aromatic ring. However, the ortho-chlorine atoms exert a "pincer-

like" steric effect. While this does not fully deactivate the sulfonyl chloride, it significantly retards

the rate of hydrolysis and nucleophilic substitution compared to the 2,4-dichloro or

unsubstituted isomers.

Part 2: Physical Properties Matrix
The following data consolidates experimental observations and high-confidence predicted

values based on structural analogs (e.g., 2,4-dichlorobenzylsulfonyl chloride).

Table 2: Physicochemical Properties
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Property Value / Description Confidence Level

Physical State Solid (Crystalline Powder) High (Analogous)

Appearance White to off-white High

Melting Point > 60°C (Predicted)* Medium

Boiling Point
Decomposes prior to boiling at

atm.[1] pressure
High

Density ~1.6 g/cm³ (Predicted) Medium

Solubility (Organic)
Soluble in DCM, THF, EtOAc,

Chloroform
High

Solubility (Aqueous) Reacts (Hydrolysis) High

Hygroscopicity Moisture Sensitive High

*Note: The 2,4-isomer melts at 55-58°C. The higher symmetry of the 2,6-isomer typically

results in a higher lattice energy and melting point.

Part 3: Stability & Handling (Thermodynamics)
Hydrolytic Instability
Like all sulfonyl chlorides, this compound is susceptible to hydrolysis, yielding (2,6-

dichlorophenyl)methanesulfonic acid and hydrochloric acid. However, the 2,6-steric bulk

provides a kinetic barrier that makes it slightly more resistant to ambient moisture than

unsubstituted benzylsulfonyl chloride.

Storage Protocol:

Atmosphere: Store under dry nitrogen or argon.

Temperature: Refrigerate (2–8°C) to retard spontaneous decomposition.

Container: Tightly sealed glass with Teflon-lined caps. Avoid metal containers due to

corrosive HCl byproducts.
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Thermal Stability
Benzylsulfonyl chlorides are thermally labile and can undergo desulfonylation (loss of SO₂) at

elevated temperatures. Reactions should generally be conducted at 0°C to Room Temperature

(RT). Heating above 60°C should be approached with caution and rigorous off-gas monitoring.

Part 4: Synthetic Utility & Mechanistic Insights
The primary utility of (2,6-Dichlorophenyl)methanesulfonyl chloride lies in the synthesis of

sulfonamides, particularly in drug discovery campaigns targeting G-protein coupled receptors

(GPCRs) where the 2,6-dichlorobenzyl motif is a privileged pharmacophore.

Synthesis Pathway
The compound is typically accessed via the Meerwein sulfonation of the corresponding aniline,

avoiding the harsh conditions of direct chlorosulfonation which can lead to ring chlorination.

2,6-Dichloroaniline Diazonium Salt
(Intermediate)

NaNO2, HCl
< -5°C (2,6-Dichlorophenyl)

methanesulfonyl chloride

SO2, CuCl
AcOH, Toluene

Click to download full resolution via product page

Figure 1: The diazonium-based synthesis avoids electrophilic aromatic substitution issues,

ensuring regiocontrol.

Reactivity: The Ortho-Effect
In sulfonylation reactions with amines, the 2,6-dichloro substitution creates a "steric gate."

Primary Amines: React readily at 0°C.

Secondary Amines: May require room temperature and extended reaction times.

Bulky Amines: Reaction rates are significantly suppressed.

Experimental Recommendation: Use a non-nucleophilic base (e.g., DIPEA or 2,6-lutidine)

rather than Triethylamine if the reaction is sluggish, to prevent quaternary ammonium salt
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formation with the methylene chloride moiety (though less likely than with benzyl chloride, it

remains a risk).

(2,6-Dichlorophenyl)
methanesulfonyl chloride

Transition State
(Sterically Crowded)

DCM/THF, Base

Sulfonic Acid
(Byproduct)

H2O (Competes)

Nucleophile
(R-NH2)

DCM/THF, Base

2,6-Cl hindrance
retards attack

Sulfonamide Product

Major Pathway

Click to download full resolution via product page

Figure 2: Reaction logic showing the competition between sulfonylation and hydrolysis,

modulated by steric hindrance.

Part 5: Experimental Protocols
Standard Sulfonylation Procedure
Objective: Synthesis of a sulfonamide from a primary amine.

Preparation: Dissolve 1.0 equivalent of the amine and 1.2 equivalents of DIPEA

(Diisopropylethylamine) in anhydrous Dichloromethane (DCM) [0.2 M concentration].

Addition: Cool the solution to 0°C under nitrogen.

Reagent: Add 1.1 equivalents of (2,6-Dichlorophenyl)methanesulfonyl chloride portion-

wise (solid) or as a solution in minimal DCM.

Note: Adding as a solid is preferred if the compound is stable, to minimize volume, but

solution addition ensures better thermal control.

Reaction: Allow to warm to Room Temperature (20-25°C). Monitor by TLC/LCMS.
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Expectation: Reaction time 1–4 hours.

Workup: Quench with water. Extract with DCM. Wash organic layer with 1N HCl (to remove

unreacted amine) and Brine. Dry over MgSO₄.

Part 6: Safety & Toxicology
Hazard Classification (GHS):

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

Serious Eye Damage: Category 1.[2][3][4]

Acute Toxicity: Harmful if swallowed or inhaled.

Handling Precautions:

Lachrymator: This compound is a potent lachrymator. All operations must be performed in a

functioning fume hood.

Byproducts: Reaction with water generates HCl gas.

PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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